Cas no 2011-66-7 (2-Amino-5-nitro-2'-chlorobenzophenone)

• Product Name: 2-Amino-5-nitro-2'-chlorobenzophenone
• CAS No: 2011-66-7
• MF: C₁₃H₉ClN₂O₃
• MW: 276.67516207695
• MDL: MFCD00792453
• CID: 42299
• PubChem ID: 74830
• Update Time: 2025-06-09

2-Amino-5-nitro-2'-chlorobenzophenone Chemical and Physical Properties

Names and Identifiers

• (2-Amino-5-nitrophenyl)(2-chlorophenyl)methanone
• 2-Amino-5-nitro-2-chloro-benzophenone
• Clonazepam
• 2-amino-5-nitro-2’-chloro-benophenone
• Benzophenone, 2-amino-2'-chloro-5-nitro
• Clonazepam, acid hydrolyzed
• Methanone, (2-amino-5-nitrophenyl)(2-chlorophenyl)-
• 2-AMINO-2'-CHLORO-5-NITROBENZOPHENONE
• 2-AMINO-5-NITRO-2'-CHLOROBENZOPHENONE
• 2-AMINO-5-NITRO-2-CHLOROBENZOPHENONE
• (2-AMINO-5-NITRO-PHENYL)-(2-CHLORO-PHENYL)-METHANONE
• 2-Amino-5-nitro-2´-chlorobenzophenone
• (2-amino-5-nitrophenyl)-(2-chlorophenyl)methanone
• 2-amino-2'-chloro-4-nitrobenzophenone
• 2-Amino-2-Chloro-5-Nitro Benzophenone
• 2-Amino-5-nitro-2'-chlorbenzophenon
• 2'-Chlor-5-nitro-2-amino-benzophenon
• 2'-chloro-5-nitro-2-aminobenzophenone
• Clonazepam Related Compound B
• METHANONE,(2-AMINO-5-NITROPHENYL)(2-CHLOROPHENYL)
• 2-Amino-2′-chloro-5-nitrobenzophenone
• 2-Amino-5-nitro-2'-chloro benzophenone
• 2-Amino-2'-chloro-5-nitro benzophenone
• chlorobenzophenone
• 2-(2-chlorobenzoyl)-4-nitroaniline
• 2-Amino-5-nitro-2'-
• GRDGBWVSVMLKBV-UHFFFAOYSA-N
• PubChem3255
• SY036875
• UNII-RL4AJ2Z1GR
• 2-amino-5-nitrophenyl 2-chlorophenyl ketone
• BENZOPHENONE, 2-AMINO-2'-CHLORO-5-NITRO-
• EINECS 217-929-4
• SR-01000945024
• MLS006011664
• PS-5493
• MFCD00792453
• EN300-300071
• 2-Amino-5-nitro-2'-chlorbenzophenone
• SMR002528276
• Z2681892009
• NS00026525
• SB35161
• (2-amino-5-nitro-phenyl)-(2-chlorophenyl)methanone;(2-Amino-5-nitrophenyl)(2-chlorophenyl)methanone
• PD167749
• 2011-66-7
• DTXSID20173927
• SCHEMBL333115
• AKOS015889625
• CS-W012312
• CLONAZEPAM IMPURITY A [EP IMPURITY]
• W-107650
• SR-01000945024-1
• AMY616
• A814256
• FT-0633977
• (2-Amino-5-nitrophenyl)(2-chlorophenyl)methanone #
• RL4AJ2Z1GR
• 2-Amino-5-nitro-2 inverted exclamation mark -chlorobenzophenone
• A1754
• DB-045098
• 2-Amino-2'-chloro-5-nitrobenzophenone;
• HY-W011596
• 217-929-4
• FA17636
• DTXCID7096418
• 2-Amino-2'-chloro-5-nitrobenzophenone;(2-Amino-5-nitrophenyl)-(2-chlorophenyl)methanone
• 2-Amino-5-nitro-2'-chlorobenzophenone

• MDL： MFCD00792453
• Inchi： 1S/C13H9ClN2O3/c14-11-4-2-1-3-9(11)13(17)10-7-8(16(18)19)5-6-12(10)15/h1-7H,15H2
• InChI Key： GRDGBWVSVMLKBV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C1C=C(C=CC=1N)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 276.03000
• Monoisotopic Mass: 276.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 3.6
• Topological Polar Surface Area: 88.9

Experimental Properties

• Color/Form: Powder
• Density: 1.429
• Melting Point: 119.0 to 123.0 deg-C
• Boiling Point: 505.8°C at 760 mmHg
• Flash Point: 259.7 °C
• Refractive Index: 1.663
• PSA: 88.91000
• LogP: 4.16580
• Sensitiveness: Air Sensitive

2-Amino-5-nitro-2'-chlorobenzophenone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H341
• Warning Statement： P201-P202-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P308+P313-P405-P501
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 46-36/37/38
• Safety Instruction： 53-26-36/37-60
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2-Amino-5-nitro-2'-chlorobenzophenone

Professional Introduction to 2-Amino-5-nitro-2'-chlorobenzophenone (CAS No. 2011-66-7)

2-Amino-5-nitro-2'-chlorobenzophenone, with the chemical formula C₁₃H₈N₃O₂ and CAS number 2011-66-7, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic aromatic compound features a benzophenone core substituted with amino, nitro, and chloro functional groups. Its unique structural attributes make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The synthesis of 2-Amino-5-nitro-2'-chlorobenzophenone typically involves multi-step organic reactions, including nitration, chlorination, and amination processes. These synthetic pathways require precise control over reaction conditions to ensure high yield and purity. The compound's reactivity is primarily driven by the presence of electron-withdrawing groups such as the nitro and chloro substituents, which influence its electronic properties and interaction with other molecular entities.

In recent years, 2-Amino-5-nitro-2'-chlorobenzophenone has garnered attention in the development of novel therapeutic agents. Its structural framework is conducive to further functionalization, making it a versatile building block for medicinal chemistry. Researchers have explored its potential in designing molecules with antimicrobial, anti-inflammatory, and anticancer properties. The nitro group, in particular, can be reduced to an amine or further modified to introduce additional pharmacological functionalities.

One of the most compelling aspects of 2-Amino-5-nitro-2'-chlorobenzophenone is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By incorporating this compound into drug candidates, scientists aim to develop selective kinase inhibitors that can modulate these pathways effectively. Preliminary studies have shown promising results in vitro, indicating its potential as a lead compound for further optimization.

The pharmacokinetic properties of derivatives of 2-Amino-5-nitro-2'-chlorobenzophenone are also under investigation. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is essential for their development into viable drugs. Computational modeling techniques have been employed to predict the behavior of these molecules in biological systems, providing insights into their potential efficacy and safety profiles.

The role of computational chemistry in the study of 2-Amino-5-nitro-2'-chlorobenzophenone cannot be overstated. Advanced computational methods such as density functional theory (DFT) have enabled researchers to elucidate the electronic structure and reactivity of this compound at an atomic level. These insights have guided experimental efforts and have led to more efficient synthetic routes. Additionally, molecular dynamics simulations have been used to study the interactions between 2-Amino-5-nitro-2'-chlorobenzophenone and biological targets, providing valuable information for drug design.

In conclusion, 2-Amino-5-nitro-2'-chlorobenzophenone (CAS No. 2011-66-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for the synthesis of novel therapeutic agents. Ongoing research efforts are focused on exploring its applications in drug development, particularly in the design of kinase inhibitors and other pharmacologically relevant molecules. As our understanding of its properties continues to grow, so too does its promise as a valuable tool in the quest for new medicines.